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Compound of Interest

Compound Name: Arg-Val-Ala

CAS No.: 194095-75-5

Cat. No.: B12553159

Get Quote

Executive Summary: The Dual-Protection Protocol
Status: Non-Hazardous / Low-Toxicity (GHS Classification) Primary Risk: Respiratory irritation

(Dust) & Sample Degradation (Hygroscopic/Enzymatic)

As a Senior Application Scientist, I often observe a critical error in peptide handling: treating

"low toxicity" as "no precaution." While Arg-Val-Ala (RVA) does not carry the acute lethality of

cytotoxins, it presents a biological integrity risk. Your skin carries proteases that can degrade

this peptide upon contact, and the peptide itself is likely hygroscopic (water-absorbing).

This guide prioritizes Dual-Protection:

Protecting the Scientist: Preventing sensitization and inhalation of bioactive dust.

Protecting the Sample: Preventing hydrolysis and protease contamination.

Risk Assessment & Hazard Analysis
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Before opening the vial, understand the specific physicochemical risks associated with this

tripeptide sequence (Arginine-Valine-Alanine).

Hazard Category Specific Risk Mechanism of Action

Inhalation Moderate

Lyophilized peptides are fine,

electrostatic powders.

Inhalation can trigger mucous

membrane irritation or

sensitization over time.

Skin Contact Low

RVA is generally non-irritating,

but high concentrations can

cause local dermatitis.

Crucially, skin contact

introduces proteases that

destroy the peptide.

Chemical Stability High

RVA lacks oxidation-prone

residues (Cys, Met, Trp),

making it chemically stable.

However, it is hygroscopic;

moisture absorption alters

weighing accuracy and

promotes hydrolysis.

Reactivity Low

Stable under normal

conditions.[1][2] Incompatible

with strong oxidizing agents.[2]

Personal Protective Equipment (PPE) Matrix
The following PPE is mandatory for all handling of lyophilized RVA.

Core PPE Requirements[1][2]
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Protection Zone Equipment Standard Scientific Rationale

Hand Protection Nitrile Gloves (4-8 mil)

Latex is forbidden. Nitrile offers

superior resistance to

reconstitution solvents (e.g.,

Acetonitrile, DMSO) and

prevents the transfer of skin

oils/proteases to the sample.

Eye Protection Safety Glasses w/ Side Shields

Standard ANSI Z87.1

compliance. Protects against

projectile glass (ampoule

breakage) and accidental

splashes during solubilization.

Respiratory Fume Hood (Preferred) or N95

Weighing should occur inside a

certified chemical fume hood to

contain dust. If a hood is

unavailable, an N95 particulate

respirator is required to

prevent inhalation of peptide

dust.

Body Lab Coat (Buttoned)

100% Cotton or Poly-blend.

Must be buttoned to the neck

to prevent street-clothes

contamination of the

workspace.

Operational Workflow: From Storage to Solution
This protocol uses a Self-Validating System: each step includes a check to ensure safety and

quality before moving to the next.

Phase 1: Retrieval & Equilibration (The Most Critical
Step)
Failure here causes condensation inside the vial, ruining the remaining peptide.
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Retrieval: Remove the RVA vial from the -20°C freezer.

Desiccation: Place the sealed vial immediately into a desiccator cabinet or a jar with active

desiccant (silica gel).

Equilibration: Allow the vial to warm to Room Temperature (RT) for at least 60 minutes.

Validation: Touch the vial. If it feels cold, wait longer. Condensation on the glass means it

is too cold to open.

Phase 2: Weighing & Reconstitution
Performed inside a Chemical Fume Hood.

Static Control: Peptide powders are static-prone and "jump." Use an anti-static gun if

available, or wipe the spatula with an ethanol-dampened wipe (allow to dry) to discharge

static.

Weighing:

Open the vial gently.

Transfer the required amount to a pre-weighed, sterile microcentrifuge tube.

Validation: Close the stock vial immediately. Parafilm the lid before returning to storage.

Solubilization:

Solvent Choice: RVA contains Arginine (Basic) and Val/Ala (Hydrophobic). It is generally

water-soluble.

Protocol: Add sterile PBS or water. If turbid, add 10% Acetic Acid dropwise (for basic

peptides) or sonicate briefly.

Vortex: Vortex for 10-20 seconds until clear.

Phase 3: Disposal & Cleanup
Solids: Contaminated weighing boats and gloves go into Solid Chemical Waste.
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Liquids: RVA solutions should be disposed of in Aqueous Chemical Waste.

Biohazard? Only treat as biohazard if the peptide was introduced to viral vectors or human

cell lines.

Surface Decon: Wipe the balance and hood surface with 70% Ethanol or 10% Bleach

solution to denature any residual peptide dust.

Visualized Workflow (DOT Diagram)
The following diagram illustrates the "Cold Chain" integrity process required for RVA handling.
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Caption: The "Cold Chain" workflow ensures the peptide is never exposed to condensation,

preserving chemical stability from storage to solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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